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Compound of Interest

Compound Name: Henicosan-11-ol

Cat. No.: B1329732 Get Quote

Essential Safety and Handling Guide for Henicosan-
11-ol
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Henicosan-11-ol. Following these

procedures is critical for ensuring laboratory safety and proper experimental conduct.

Physicochemical and Hazard Data
A summary of key quantitative data for Henicosan-11-ol is presented below. This information

is crucial for safe handling and experimental planning.
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Property Value Source

Molecular Formula C21H44O [1]

Molecular Weight 312.58 g/mol

Appearance Solid [1]

Melting Point 71-72 °C [1]

Boiling Point 370.3 ± 10.0 °C at 760 mmHg [1]

GHS Hazard Statement
H319: Causes serious eye

irritation

GHS Signal Word Warning

Operational Plan: Handling and Disposal of
Henicosan-11-ol
This section outlines the step-by-step procedures for the safe handling, use, and disposal of

Henicosan-11-ol.

Personal Protective Equipment (PPE)
Before handling Henicosan-11-ol, ensure the following personal protective equipment is worn:

Eye Protection: Wear safety glasses with side shields or chemical safety goggles to protect

against dust particles and splashes.

Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene, to prevent skin

contact. Inspect gloves for any tears or punctures before use.

Body Protection: A standard laboratory coat or coveralls should be worn to protect against

accidental skin exposure.

Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required. If there is a risk of generating significant

amounts of dust, a NIOSH-approved respirator for particulates may be necessary.
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Handling Procedures
Ventilation: Handle Henicosan-11-ol in a well-ventilated area, such as a chemical fume

hood, especially when transferring or weighing the solid to minimize inhalation of any dust.

Avoiding Contact: Take precautions to avoid contact with eyes and skin. Do not eat, drink, or

smoke in areas where the chemical is handled.

Weighing and Transfer: When weighing or transferring the solid, use a spatula and handle it

carefully to prevent creating dust.

After Handling: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Storage
Store Henicosan-11-ol in a tightly closed container in a dry, cool, and well-ventilated area.

Keep it away from incompatible materials, such as strong oxidizing agents.

Spill and Emergency Procedures
Small Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a designated, labeled container for disposal. Clean the spill area with an

appropriate solvent and then wash with soap and water.

Eye Contact: In case of eye contact, immediately flush the eyes with plenty of water for at

least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.

Skin Contact: If skin contact occurs, remove contaminated clothing and wash the affected

area with soap and plenty of water.

Inhalation: If dust is inhaled, move the individual to fresh air. If breathing is difficult, provide

oxygen and seek medical attention.

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.
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Disposal Plan
Waste Collection: Collect all waste material, including contaminated PPE and cleaning

materials, in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations. Do not dispose of it down the drain or in the

regular trash. Consult with your institution's environmental health and safety (EHS)

department for specific disposal protocols.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling of Henicosan-11-ol,
from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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